Cas no 1498580-47-4 (2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride
• CAS No: 1498580-47-4
• MF: C₉H₈BrClO₂S
• MW: 295.580619812012
• CID: 5614219
• PubChem ID: 82368533
• Update Time: 2025-06-12

2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride, trans
• 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride
• 1498580-47-4
• EN300-3215396

• Inchi： 1S/C9H8BrClO2S/c10-8-4-2-1-3-6(8)7-5-9(7)14(11,12)13/h1-4,7,9H,5H2
• InChI Key： SLMQTPKUQBXQRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CC1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 293.91169g/mol
• Monoisotopic Mass: 293.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 2-(2-Bromophenyl)cyclopropane-1-sulfonyl Chloride (CAS: 1498580-47-4) in Chemical Biology and Drug Discovery

The compound 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride (CAS: 1498580-47-4) has recently emerged as a versatile building block in chemical biology and medicinal chemistry. This sulfonyl chloride derivative, featuring a cyclopropane ring and a bromophenyl moiety, has shown significant potential in the development of novel bioactive molecules. Recent studies highlight its utility as a key intermediate in the synthesis of enzyme inhibitors, covalent protein modifiers, and targeted drug conjugates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in creating irreversible inhibitors for cysteine proteases. The researchers utilized the reactive sulfonyl chloride group to form covalent bonds with the catalytic cysteine residue, while the bromophenyl group provided additional binding interactions. This dual functionality resulted in inhibitors with picomolar affinity and exceptional selectivity profiles.

In the field of PROTAC (Proteolysis Targeting Chimera) development, 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride has been employed as a linker component. Its rigid cyclopropane structure helps maintain proper spatial orientation between the target-binding moiety and the E3 ligase recruiter, as reported in a recent Nature Chemical Biology publication. The bromine atom serves as a convenient handle for further functionalization through cross-coupling reactions.

Structural-activity relationship (SAR) studies utilizing this compound have revealed interesting insights into the importance of the cyclopropane ring in modulating molecular conformation. X-ray crystallography data from multiple protein-ligand complexes show that the strained ring system induces favorable binding geometries that enhance target engagement. These findings were presented at the 2024 American Chemical Society National Meeting.

The compound's stability profile has been systematically investigated in various physiological conditions. Accelerated stability studies indicate that 2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride maintains integrity in organic solvents but requires careful handling in aqueous environments. This characteristic makes it particularly suitable for applications where controlled reactivity is desired.

Recent synthetic methodology developments have expanded access to this valuable intermediate. A 2024 Organic Letters publication described an improved preparation route that increases overall yield to 78% while reducing purification steps. This advancement is expected to facilitate broader adoption of the compound in medicinal chemistry programs.

Looking forward, researchers anticipate expanding applications of 1498580-47-4 in targeted covalent inhibitor design and chemical biology probe development. Its unique combination of reactivity and structural features positions it as a valuable tool for addressing challenging drug targets and exploring new therapeutic modalities.